4-Pyridoxic Acid
4-Pyridoxic Acid
4-Pyridoxic acid, also known as 4-pyridoxate, belongs to the class of organic compounds known as pyridinecarboxylic acids. Pyridinecarboxylic acids are compounds containing a pyridine ring bearing a carboxylic acid group. 4-Pyridoxic acid exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). 4-Pyridoxic acid has been found in human liver, bladder and kidney tissues, and has also been primarily detected in saliva, feces, urine, and blood. Within the cell, 4-pyridoxic acid is primarily located in the cytoplasm. 4-Pyridoxic acid can be biosynthesized from pyridoxal; which is mediated by the enzyme aldehyde oxidase. In humans, 4-pyridoxic acid is involved in the vitamin B6 metabolism pathway. 4-Pyridoxic acid is also involved in the metabolic disorder called the hypophosphatasia pathway.
4-pyridoxic acid is a methylpyridine that is 2-methylpyridine substituted by a hydroxy group at C-3, a carboxy group at C-4, and a hydroxymethyl group at C-5. It is the catabolic product of vitamin B6 and is excreted in the urine. It has a role as a human metabolite and a mouse metabolite. It is a member of methylpyridines, a hydroxymethylpyridine, a monohydroxypyridine and a vitamin B6. It derives from an isonicotinic acid. It is a conjugate acid of a 4-pyridoxate.
The catabolic product of most of VITAMIN B 6; (PYRIDOXINE; PYRIDOXAL; and PYRIDOXAMINE) which is excreted in the urine.
4-pyridoxic acid is a methylpyridine that is 2-methylpyridine substituted by a hydroxy group at C-3, a carboxy group at C-4, and a hydroxymethyl group at C-5. It is the catabolic product of vitamin B6 and is excreted in the urine. It has a role as a human metabolite and a mouse metabolite. It is a member of methylpyridines, a hydroxymethylpyridine, a monohydroxypyridine and a vitamin B6. It derives from an isonicotinic acid. It is a conjugate acid of a 4-pyridoxate.
The catabolic product of most of VITAMIN B 6; (PYRIDOXINE; PYRIDOXAL; and PYRIDOXAMINE) which is excreted in the urine.
Brand Name:
Vulcanchem
CAS No.:
82-82-6
VCID:
VC0147719
InChI:
InChI=1S/C8H9NO4/c1-4-7(11)6(8(12)13)5(3-10)2-9-4/h2,10-11H,3H2,1H3,(H,12,13)
SMILES:
CC1=NC=C(C(=C1O)C(=O)O)CO
Molecular Formula:
C8H9NO4
Molecular Weight:
183.16 g/mol
4-Pyridoxic Acid
CAS No.: 82-82-6
Reference Standards
VCID: VC0147719
Molecular Formula: C8H9NO4
Molecular Weight: 183.16 g/mol
CAS No. | 82-82-6 |
---|---|
Product Name | 4-Pyridoxic Acid |
Molecular Formula | C8H9NO4 |
Molecular Weight | 183.16 g/mol |
IUPAC Name | 3-hydroxy-5-(hydroxymethyl)-2-methylpyridine-4-carboxylic acid |
Standard InChI | InChI=1S/C8H9NO4/c1-4-7(11)6(8(12)13)5(3-10)2-9-4/h2,10-11H,3H2,1H3,(H,12,13) |
Standard InChIKey | HXACOUQIXZGNBF-UHFFFAOYSA-N |
SMILES | CC1=NC=C(C(=C1O)C(=O)O)CO |
Canonical SMILES | CC1=NC=C(C(=C1O)C(=O)O)CO |
Melting Point | 247-248°C |
Physical Description | Solid |
Description | 4-Pyridoxic acid, also known as 4-pyridoxate, belongs to the class of organic compounds known as pyridinecarboxylic acids. Pyridinecarboxylic acids are compounds containing a pyridine ring bearing a carboxylic acid group. 4-Pyridoxic acid exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). 4-Pyridoxic acid has been found in human liver, bladder and kidney tissues, and has also been primarily detected in saliva, feces, urine, and blood. Within the cell, 4-pyridoxic acid is primarily located in the cytoplasm. 4-Pyridoxic acid can be biosynthesized from pyridoxal; which is mediated by the enzyme aldehyde oxidase. In humans, 4-pyridoxic acid is involved in the vitamin B6 metabolism pathway. 4-Pyridoxic acid is also involved in the metabolic disorder called the hypophosphatasia pathway. 4-pyridoxic acid is a methylpyridine that is 2-methylpyridine substituted by a hydroxy group at C-3, a carboxy group at C-4, and a hydroxymethyl group at C-5. It is the catabolic product of vitamin B6 and is excreted in the urine. It has a role as a human metabolite and a mouse metabolite. It is a member of methylpyridines, a hydroxymethylpyridine, a monohydroxypyridine and a vitamin B6. It derives from an isonicotinic acid. It is a conjugate acid of a 4-pyridoxate. The catabolic product of most of VITAMIN B 6; (PYRIDOXINE; PYRIDOXAL; and PYRIDOXAMINE) which is excreted in the urine. |
Synonyms | 3-Hydroxy-5-(hydroxymethyl)-2-methyl-4-pyridinecarboxylic Acid; 3-Hydroxy-5-(hydroxymethyl)-2-methyl-isonicotinic Acid; 2-Methyl-3-hydroxy-4-carboxy-5-hydroxymethylpyridine; 3-Hydroxy-5-(hydroxymethyl)-2-methylisonicotinic Acid; Pyridoxic Acid; 4-Pyr |
PubChem Compound | 6723 |
Last Modified | Nov 11 2021 |
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